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Compound of Interest

Compound Name: KRN7000

Cat. No.: B1673778 Get Quote

Proper management of laboratory reagents is paramount for ensuring a safe and compliant

research environment. This guide provides essential, step-by-step procedures for the safe

disposal of KRN7000, a potent synthetic α-galactosylceramide used in immunological

research. Adherence to these protocols is critical for minimizing environmental impact and

protecting laboratory personnel.

Core Properties and Handling of KRN7000
KRN7000, a stable glycolipid, is typically supplied as a solid or powder. Understanding its key

characteristics is fundamental to its safe handling and disposal.
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Property Value Source

Chemical Name

N-[(1S,2S,3R)-1-[(α-D-

galactopyranosyloxy)methyl]-2,

3-dihydroxyheptadecyl]-

hexacosanamide

[1]

CAS Number 158021-47-7 [1][2]

Molecular Formula C₅₀H₉₉NO₉ [1][2]

Appearance White to off-white powder [3]

Storage Temperature -20°C [1][2][4]

Solubility
Soluble in DMSO; Insoluble in

ethanol and water
[1][2][5]

Stability
Stable for at least 4 years

when stored correctly
[1]

Hazard Class
Combustible Solid (Storage

Class 11)

Step-by-Step Disposal Protocol for KRN7000
This protocol outlines the recommended procedure for the disposal of KRN7000, from initial

waste generation to final collection.

1. Waste Identification and Segregation:

Solid Waste: Unused or expired KRN7000 powder, and any lab materials grossly

contaminated with the solid (e.g., weighing boats, spatulas), should be collected as solid

chemical waste.

Liquid Waste: Solutions containing KRN7000 (e.g., dissolved in DMSO) and any items lightly

contaminated with these solutions (e.g., pipette tips, tubes) should be collected as liquid

chemical waste.
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Segregation is Key: Do not mix KRN7000 waste with other waste streams such as biological,

radioactive, or general laboratory trash.[6][7]

2. Packaging and Labeling:

Solid Waste:

Place solid KRN7000 waste in a clearly labeled, sealable container designated for solid

chemical waste. A plastic container is preferred.[8]

Ensure the container is compatible with the waste and will not leak.

Liquid Waste:

Collect liquid waste containing KRN7000 in a designated, leak-proof, and chemically

resistant container (e.g., a high-density polyethylene bottle).

Never pour KRN7000 solutions down the drain.[8][9]

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("KRN7000" or "α-Galactosylceramide"), the solvent used (e.g., DMSO), and the

approximate concentration and quantity.[6][8]

3. Decontamination of Labware:

Non-disposable Glassware and Equipment:

Rinse contaminated glassware and equipment with a suitable solvent, such as DMSO, to

dissolve any remaining KRN7000.

Collect the initial rinsate as hazardous liquid waste.

Subsequent rinses with a detergent and water can follow standard laboratory glassware

cleaning procedures.

Empty Containers:
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The original vial that contained KRN7000 should be triple-rinsed with a suitable solvent

(e.g., DMSO).[10]

The rinsate must be collected and disposed of as hazardous liquid waste.[10]

After triple-rinsing, the "empty" container can typically be disposed of in the normal

laboratory glass waste stream, provided institutional guidelines are followed.[10]

4. Storage and Collection:

Store sealed waste containers in a designated satellite accumulation area within the

laboratory.[8]

This area should be away from general lab traffic and clearly marked.

Arrange for pickup and final disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal service.[6][8]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

KRN7000 waste.
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KRN7000 Waste Generated
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Caption: KRN7000 Waste Disposal Decision Workflow.
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By implementing these procedures, researchers can ensure the safe and responsible disposal

of KRN7000, fostering a culture of safety and environmental stewardship within the laboratory.

Always consult your institution's specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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